![molecular formula C7H3N5O B1306601 2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one CAS No. 1000576-55-5](/img/structure/B1306601.png)
2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one
Overview
Description
2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one is a compound with the molecular formula C7H3N5O and a molecular weight of 173.13 g/mol. It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the condensation of chloro(formy1)acetonitrile with 2,6-diaminopyrimidin-4-one . Other methods include Cu-catalyzed reactions and microwave-assisted reactions .Molecular Structure Analysis
The molecular structure of this compound is based on the pyrrolo[2,3-d]pyrimidine core, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .Chemical Reactions Analysis
Pyrrolo[2,3-d]pyrimidines, including this compound, can undergo various chemical reactions. For instance, they can participate in acid-catalyzed chemo-selective C-4 substitution with various amines .Scientific Research Applications
Precursor to Queuine and Related Analogs
2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one (PreQo) is a possible biological precursor to queuine, PreQ 1, and some structurally related analogs . Queuine is a modified base found in certain tRNAs and plays a crucial role in protein synthesis.
Substrate for TGT
PreQo has been shown to act as a substrate for tRNA-guanine transglycosylase (TGT) from Escherichia coli . TGT is an enzyme that plays a key role in the biosynthesis of queuosine, a modified nucleoside found in tRNA.
Synthetic Precursor for Nucleoside Q
In addition to its biological importance, PreQo could serve as a suitable synthetic precursor for nucleoside Q . Nucleoside Q is a modified nucleoside found in certain tRNAs and is involved in the regulation of protein synthesis.
Synthetic Precursor for Natural Products
PreQo could also serve as a synthetic precursor for other natural products such as cadeguomycin, kanagawamycin, archaeosine, archaeosine base, and echiguanine A and B . These compounds have various biological activities and are of interest in medicinal chemistry.
Research in Medicinal Chemistry
Due to its potential as a precursor to various biologically active compounds, PreQo is of interest in medicinal chemistry . It can be used to synthesize a wide range of compounds for biological testing and drug discovery.
Commercial Availability for Research
This compound is commercially available and can be purchased for research purposes . This allows researchers to easily access this compound for their studies.
Mechanism of Action
Target of Action
The primary target of 2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one Similar compounds have been synthesized as ligands of the histamine h4 receptor .
Mode of Action
The specific interaction of This compound It has been reported that similar compounds inhibit the inhibitory kappa b kinase α (ikkα), which plays a central role in the canonical nf-kb pathway .
Biochemical Pathways
The exact biochemical pathways affected by This compound Compounds with similar structures have been reported to affect the nf-kb pathways, which are regulated by the inhibitory κb kinases (ikks) .
Result of Action
The molecular and cellular effects of This compound Similar compounds have been reported to inhibit ikkα-driven p100 phosphorylation in the noncanonical nf-kb pathway without affecting ikkβ-dependent iκbα loss in the canonical pathway .
Future Directions
Pyrrolo[2,3-d]pyrimidines, including 2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one, are an active area of research due to their wide range of biological activities. Future research may focus on the development of new synthesis methods, exploration of their biological activities, and the design of novel pyrimidine analogs possessing enhanced activities with minimum toxicity .
properties
IUPAC Name |
2-amino-4-oxopyrrolo[2,3-d]pyrimidine-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3N5O/c8-1-3-2-10-5-4(3)6(13)12-7(9)11-5/h2H,(H2,9,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXOHWJIYWYQKAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=NC(=NC(=O)C2=C1C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50391455 |
Source
|
| Record name | 2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50391455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1000576-55-5 |
Source
|
| Record name | 2-Amino-5-cyanopyrrolo[2,3-d]pyrimidine-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50391455 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Imidazo[2,1-b]thiazol-6-yl-acetic acid](/img/structure/B1306546.png)
